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Compound of Interest |

2-Chloro-5-
Compound Name:

(hydroxymethyl)benzoic acid
CAS No.: 90270-93-2

Cat. No.: B1427052

Get Quote

\ J

CAS No: 90270-93-2 | Molecular Formula: CsH7CIOs | MW: 186.59 g/mol

Executive Summary: The Scaffold & Its Utility

In the realm of medicinal chemistry, 2-Chloro-5-(hydroxymethyl)benzoic acid serves as a
"privileged scaffold.” Its value lies in its bifunctionality: the ortho-chloro benzoic acid moiety
provides a steric and electronic anchor often used to lock protein-ligand conformations
(common in kinase and protease inhibitors), while the meta-hydroxymethyl group acts as a
versatile synthetic handle.

Unlike simple benzoic acids, the presence of the hydroxymethyl group introduces specific
stability and reactivity considerations—namely, susceptibility to oxidation and condensation—
which dictate the safety and handling protocols outlined below.

Physicochemical Profile & Hazard Identification

Expert Insight: The ortho-chloro substituent significantly increases the acidity of the carboxylic
acid compared to unsubstituted benzoic acid (pKa ~2.9 vs. 4.2) due to the inductive electron-
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withdrawing effect and steric inhibition of resonance. This makes the solid dust more irritating

to mucous membranes than standard organic acids.

Table 1: Technical Specifications

Property Value / Description Sourcel/Prediction
White to off-white crystalline
Appearance Observed
powder
Melting Point 155-160 °C (Predicted) Analog Read-Across [1]
Acidity (pKa) ~2.95 (Carboxylic Acid) Calculated (Hammett)
LogP ~1.35 Predicted (Consensus)
N Soluble in DMSO, Methanol, )
Solubility ] ] Experimental
THF; Sparingly in Water
. Hygroscopic; Sensitive to )
Stability Chemical Structure

strong oxidizers

GHS Hazard Classification

Signal Word:WARNING

Hazard Class

Statement

Mechanism of
Action

Skin Irritation

Acidic hydrolysis of

Causes skin irritation.

[1]

skin lipids; pH < 3 on

moist skin.

Eye Irritation

Direct protonation of

Causes serious eye

irritation.[1][2]

corneal proteins;

micro-abrasion.

Inhalation of acidic

May cause respiratory

STOT-SE T dust triggers mucosal
irritation.[1] ) .
inflammation.
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Safe Handling Protocols: The "Self-Validating"
Workflow

Trustworthiness: A protocol is only safe if it accounts for the worst-case scenario. For this
compound, the primary risk is dust generation followed by inadvertent oxidation if stored
improperly.

A. Engineering Controls (Ventilation)
» Standard: Handle only in a certified chemical fume hood with a face velocity of 0.5 m/s (100

fpm).

» Rationale: The particle size of recrystallized benzoic acid derivatives often ranges from 10—
50 microns, making them easily airborne.

» Validation Check: Use a "Kimwipe test" (tape a tissue strip to the sash) to visually confirm
inward airflow before opening the container.

B. Personal Protective Equipment (PPE) Matrix

Use the following decision logic to select PPE based on the solvent system used during
synthesis (solvents often facilitate skin absorption of the solute).

Polar Protic Low Permeation Risk Nitrile Gloves
(MeOH, Water) (Double Gloving Recommended)

DMSO carries solute

. Polar Aprotic through Nitrile Butyl Rubber or
Solvent System Selection (DMF, DMSO) Silver Shield®

DCM degrades Nitrile

Chlorinated rapidly p| PVAOr Viton®
(DCM, Chloroform) Gloves

Click to download full resolution via product page

Figure 1: PPE Selection Logic. Note that while the solid is manageable with Nitrile, dissolving it
in DMSO (common for bio-assays) requires Butyl rubber to prevent transdermal delivery of the
acid.
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Emergency Response & Spill Management

Expertise: Neutralization is preferred over simple absorption for acidic solids to prevent

downstream off-gassing in waste bins.

Protocol: "Isolate, Neutralize, Collect"

¢ |solate: Evacuate the immediate 3-meter radius. Don full PPE (including respiratory
protection if dust is visible).[3]

e Neutralize (The Carbonate Method):
o Do NOT use water initially (spreads the contamination).[4]
o Cover the spill with Sodium Bicarbonate (NaHCOs) or Calcium Carbonate.

o Why? The weak base neutralizes the carboxylic acid (pKa ~2.9) without generating violent
heat, releasing harmless COx.

» Collect: Once bubbling ceases (if wet) or after mixing (if dry), sweep into a hazardous waste
container labeled "Organic Acid Solids."

» Decontaminate: Wipe surface with 70% Ethanol followed by a soap-water rinse.

Experimental Application: Synthesis & Reactivity

Context: This compound is frequently used to synthesize 2-chloro-5-(halomethyl)benzoic acids
or oxidized to 2-chloro-5-formylbenzoic acid. The hydroxymethyl group is the "reactive hot-

spot."

Workflow: Activation of the Hydroxyl Group

The following diagram illustrates the safety checkpoints when converting the hydroxymethyl
group to a bromide (Appel Reaction conditions) or chloride, a common step in drug synthesis.
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Start: 2-Chloro-5-(hydroxymethyl)

benzoic acid

Add Reagent:
SOCI2 or CBr4/PPh3

RISK: Exothermic Gas Release

(SO2/HCI)

|
Mitigation

Control: Trap System +
Dropwise Addition at 0°C

Intermediate:
Benzyl Halide Species

RISK: Lachrymator Potency
(Benzyl halides are tear agents)

|
Mitigation

Control: Quench with NaHCO3
Keep in Hood

Product Isolation

Click to download full resolution via product page

Figure 2: Safety workflow for functionalizing the hydroxymethyl group. Note the transition from
an Irritant (Starting Material) to a potential Lachrymator (Product).
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Storage & Stability[8]

o Temperature: Store at 2—8°C. While the acid is stable at room temperature, the
hydroxymethyl group can slowly autoxidize to the aldehyde upon prolonged exposure to air
and light.

o Atmosphere: Store under Argon or Nitrogen if maintaining high purity (>99%) for extended
periods.

¢ Incompatibilities: Strong oxidizing agents (e.g., KMnOa, CrOs) and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1427052/docs#technical-guide-safety-handling-of-2-
chloro-5-hydroxymethyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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